3-(3,5-Dichlorophenyl)propanoic acid
Cat. No. B183841
Key on ui cas rn:
95333-95-2
M. Wt: 219.06 g/mol
InChI Key: GQICJNXGCGRFBA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:14].[Cl:1][c:2]1[cH:3][c:4]([CH:5]=[CH:6][C:7](=[O:8])[OH:9])[cH:10][c:11]([Cl:13])[cH:12]1.[Pd:15]>>[Cl:1][c:2]1[cH:3][c:4]([CH2:5][CH2:6][C:7](=[O:8])[OH:9])[cH:10][c:11]([Cl:13])[cH:12]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)C=Cc1cc(Cl)cc(Cl)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Pd]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(O)CCc1cc(Cl)cc(Cl)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
